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Compound of Interest

Compound Name:
1-(2-Amino-5-chlorophenyl)-1-

phenylethanol

Cat. No.: B137709 Get Quote

An In-depth Technical Guide to 1-(2-Amino-5-
chlorophenyl)-1-phenylethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Amino-5-chlorophenyl)-1-phenylethanol is a tertiary alcohol that has garnered attention

in the pharmaceutical field primarily as a known impurity and synthetic precursor to the

anxiolytic and anticonvulsant drug, Etifoxine.[1][2] This technical guide provides a

comprehensive review of the available scientific literature on this compound, focusing on its

chemical properties, synthesis, analytical characterization, and its relationship with Etifoxine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(2-Amino-5-chlorophenyl)-1-
phenylethanol is presented in Table 1. This data has been compiled from various chemical

databases and literature sources.[3]
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Property Value Source

IUPAC Name
1-(2-Amino-5-chlorophenyl)-1-

phenylethanol
[3]

Synonyms

1-(5-Chloro-2-aminophenyl)-1-

phenylethanol, 2-Amino-5-

chloro-α-methylbenzhydryl

alcohol

[1][3]

CAS Number 3158-98-3 [3]

Molecular Formula C₁₄H₁₄ClNO [3]

Molecular Weight 247.72 g/mol [3]

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis
A detailed, peer-reviewed synthesis protocol specifically for 1-(2-Amino-5-chlorophenyl)-1-
phenylethanol is not readily available in the public domain. However, based on fundamental

organic chemistry principles and related patent literature for the synthesis of S-etifoxine, a

plausible synthetic route involves the Grignard reaction.[4][5][6] The proposed reaction scheme

is the addition of a methyl Grignard reagent (methylmagnesium bromide or chloride) to the

ketone precursor, 2-amino-5-chlorobenzophenone.

Experimental Protocol: Synthesis via Grignard Reaction
Materials:

2-Amino-5-chlorobenzophenone

Methylmagnesium bromide (or chloride) solution in a suitable ether solvent (e.g., diethyl

ether, THF)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Magnesium sulfate (anhydrous)

Standard laboratory glassware for anhydrous reactions (oven-dried)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a dropping funnel, a condenser with a drying tube, and a nitrogen inlet.

Maintain a positive pressure of dry nitrogen throughout the reaction.

Reactant Preparation: Dissolve 2-amino-5-chlorobenzophenone in anhydrous diethyl ether

or THF in the reaction flask.

Grignard Addition: Cool the solution of 2-amino-5-chlorobenzophenone to 0 °C using an ice

bath. Slowly add the methylmagnesium bromide solution from the dropping funnel to the

stirred solution. An exothermic reaction is expected. Control the rate of addition to maintain

the reaction temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for an additional 1-2 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Quenching: Cool the reaction mixture again to 0 °C and slowly add a saturated aqueous

solution of ammonium chloride to quench the excess Grignard reagent and the intermediate

alkoxide.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer two more times with diethyl ether or another suitable organic solvent.

Washing and Drying: Combine the organic extracts and wash them with brine. Dry the

organic layer over anhydrous magnesium sulfate.
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Purification: Filter off the drying agent and concentrate the organic solvent under reduced

pressure to obtain the crude product. The crude 1-(2-Amino-5-chlorophenyl)-1-
phenylethanol can be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system.
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Synthesis of 1-(2-Amino-5-chlorophenyl)-1-phenylethanol

Start: 2-Amino-5-chlorobenzophenone Grignard Reaction
(Methylmagnesium bromide)

Quenching
(Saturated NH4Cl)

Extraction
(Organic Solvent)

Purification
(Column Chromatography or Recrystallization) Product: 1-(2-Amino-5-chlorophenyl)-1-phenylethanol

Proposed Signaling Pathway of Etifoxine

Etifoxine

Translocator Protein (TSPO)
(Mitochondrial Membrane)

binds to

GABAA Receptor

positive allosteric
modulation

Neurosteroid Synthesis
(e.g., Allopregnanolone)

stimulates

positive allosteric
modulation

Neuronal Inhibition
(Anxiolytic Effect)

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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